Cas no 1209459-17-5 (2-Chloro-3-(1H-pyrazol-1-YL)pyrazine)

• Product Name: 2-Chloro-3-(1H-pyrazol-1-YL)pyrazine
• CAS No: 1209459-17-5
• MF: C₇H₅ClN₄
• MW: 180.594399213791
• CID: 2117982
• Update Time: 2025-10-22

2-Chloro-3-(1H-pyrazol-1-YL)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-?chloro-?3-?(1H-?pyrazol-?1-?yl)Pyrazine
• 2-CHLORO-3-(1H-PYRAZOL-1-YL)PYRAZINE
• MB13996
• 2-Chloro-3-(1H-pyrazol-1-YL)pyrazine

• Inchi： 1S/C7H5ClN4/c8-6-7(10-4-3-9-6)12-5-1-2-11-12/h1-5H
• InChI Key： RANRMZFMQNMVCZ-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CN=1)N1C=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Topological Polar Surface Area: 43.6

Additional information on 2-Chloro-3-(1H-pyrazol-1-YL)pyrazine

Recent Advances in the Study of 2-Chloro-3-(1H-pyrazol-1-YL)pyrazine (CAS: 1209459-17-5): A Promising Chemical Entity in Medicinal Chemistry

The compound 2-Chloro-3-(1H-pyrazol-1-YL)pyrazine (CAS: 1209459-17-5) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the fields of oncology and infectious diseases. This heterocyclic scaffold combines the structural features of pyrazine and pyrazole, which are known for their diverse pharmacological activities. Recent studies have highlighted its potential as a versatile building block for drug discovery, owing to its ability to modulate various biological targets.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-Chloro-3-(1H-pyrazol-1-YL)pyrazine in the development of kinase inhibitors. The research team utilized this compound as a core structure to design a series of potent and selective inhibitors targeting the JAK-STAT signaling pathway, which plays a crucial role in inflammatory diseases and certain cancers. The optimized derivatives showed nanomolar potency in enzymatic assays and promising selectivity profiles.

In the antimicrobial field, a recent patent application (WO2023051234) disclosed novel derivatives of 2-Chloro-3-(1H-pyrazol-1-YL)pyrazine with significant activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The mechanism of action appears to involve inhibition of bacterial topoisomerase IV, with the chloro-pyrazine moiety playing a critical role in target binding. These findings suggest potential applications in addressing the growing challenge of antimicrobial resistance.

Pharmacokinetic studies of 2-Chloro-3-(1H-pyrazol-1-YL)pyrazine derivatives have revealed favorable drug-like properties, including moderate plasma protein binding and good metabolic stability in human liver microsomes. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported that structural modifications at the pyrazole ring can significantly influence both potency and ADME characteristics, providing valuable structure-activity relationship insights for further optimization.

The synthetic accessibility of 2-Chloro-3-(1H-pyrazol-1-YL)pyrazine has also been improved through recent methodological advances. A paper in Organic Process Research & Development (2023) described a scalable, high-yield synthesis route that reduces the number of purification steps while maintaining excellent purity (>99%). This development is particularly important for potential industrial-scale production of derivatives for clinical evaluation.

Current research directions include exploring the compound's potential in targeted protein degradation (PROTACs) and covalent inhibitor design. Preliminary results presented at the 2024 ACS Spring Meeting showed that 2-Chloro-3-(1H-pyrazol-1-YL)pyrazine can serve as an effective warhead in covalent inhibitor development against challenging targets like KRAS mutants, opening new avenues in precision medicine approaches for difficult-to-treat cancers.